z-8-Tetradecenyl acetate

Description

Z-8-Tetradecenyl acetate is an organic compound with the molecular formula C₁₆H₃₀O₂. It is a type of acetate ester commonly used as a pheromone in various insect species, playing a significant role in chemical ecology and pest management due to its function in insect communication. This compound primarily targets insects of the order Lepidoptera, acting as an insect attractant and mating disrupter. By disrupting mating patterns among targeted insects, Z-8-Tetradecenyl acetate serves as a valuable tool in pest management strategies within the agricultural industry, where it is incorporated into pheromone traps to monitor and control pest populations, reducing the need for chemical pesticides.

The synthesis of Z-8-Tetradecenyl acetate typically involves the esterification of Z-8-Tetradecen-1-ol with acetic acid or acetic anhydride, catalyzed by an acid such as sulfuric acid or p-toluenesulfonic acid. This reaction often requires refluxing the reactants in an organic solvent like toluene or dichloromethane to facilitate the esterification process. On an industrial scale, the production of this compound may involve continuous flow reactors to optimize reaction conditions and improve yield, with purification steps like distillation or chromatography to achieve the desired purity.

Z-8-Tetradecenyl acetate is unique because of its specific double bond position and configuration, which determines its interaction with insect olfactory receptors. Other similar compounds include Z-9-Tetradecenyl acetate, E-8-Tetradecenyl acetate, and Z-11-Tetradecenyl acetate; Z-8-Tetradecenyl acetate has a distinct spatial arrangement that affects its binding affinity and efficacy as a pheromone compared to these compounds.

• CAS No.: 35835-80-4
• Product Name: z-8-Tetradecenyl acetate
• Molecular Formula: C16H30O2
• Molecular Weight: 254.41 g/mol
• IUPAC Name: [(Z)-tetradec-8-enyl] acetate
• Standard InChI: InChI=1S/C16H30O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-18-16(2)17/h7-8H,3-6,9-15H2,1-2H3/b8-7-
• Standard InChIKey: VZGHIFSDFDWSOD-FPLPWBNLSA-N
• SMILES: CCCCCC=CCCCCCCCOC(=O)C
• Canonical SMILES: CCCCCC=CCCCCCCCOC(=O)C
• Synonyms: [(Z)-tetradec-8-enyl]acetate;8Z-14Ac
• PubChem Compound: 5363518
• Last Modified: Apr 15 2024